Cas no 105774-35-4 (1H-Pyrazolo[3,4-b]quinolin-4-amine, 1,3-dimethyl-)

1H-Pyrazolo[3,4-b]quinolin-4-amine, 1,3-dimethyl- structure
105774-35-4 structure
Product Name:1H-Pyrazolo[3,4-b]quinolin-4-amine, 1,3-dimethyl-
CAS No:105774-35-4
MF:C12H12N4
MW:212.25048160553
CID:1160936
Update Time:2024-07-26

1H-Pyrazolo[3,4-b]quinolin-4-amine, 1,3-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazolo[3,4-b]quinolin-4-amine, 1,3-dimethyl-
    • Inchi: 1S/C12H12N4/c1-7-10-11(13)8-5-3-4-6-9(8)14-12(10)16(2)15-7/h3-6H,1-2H3,(H2,13,14)
    • InChI Key: UGMCTGCAKHRACF-UHFFFAOYSA-N
    • SMILES: N1C2C(=CC=CC=2)C(N)=C2C(C)=NN(C)C=12

Computed Properties

  • Exact Mass: 212.10636
  • Monoisotopic Mass: 212.106
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 0
  • Complexity: 270
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0

Experimental Properties

  • Density: 1.36±0.1 g/cm3(Predicted)
  • Boiling Point: 443.3±40.0 °C(Predicted)
  • PSA: 56.73
  • pka: 9.73±0.30(Predicted)
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